Cas no 2229090-38-2 (tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate
• CAS No: 2229090-38-2
• MF: C₁₃H₁₈F₂N₂O₃
• MW: 288.290430545807
• CID: 6482845
• PubChem ID: 165669827
• Update Time: 2025-06-08

tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate
• 2229090-38-2
• EN300-1874797
• tert-butyl N-[2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenyl]carbamate

• Inchi： 1S/C13H18F2N2O3/c1-12(2,3)20-11(19)17-10-5-4-8(18)6-9(10)13(14,15)7-16/h4-6,18H,7,16H2,1-3H3,(H,17,19)
• InChI Key： UIQWGYIGVRKBFT-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C=CC=1NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 288.12854876g/mol
• Monoisotopic Mass: 288.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2229090-38-2)

tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate, with the CAS number 2229090-38-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, an amino-difluoroethyl moiety, and a hydroxyphenyl substituent. These structural elements contribute to its distinct chemical properties and biological activities.

The tert-butyl group in tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate provides steric protection and enhances the compound's stability, making it suitable for various pharmaceutical formulations. The amino-difluoroethyl moiety introduces fluorine atoms, which are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine substitution can improve metabolic stability, enhance lipophilicity, and alter binding affinities to target proteins. The hydroxyphenyl substituent adds polarity and can participate in hydrogen bonding interactions, which are crucial for receptor binding and biological activity.

Recent research has focused on the potential therapeutic applications of tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate. Studies have shown that this compound exhibits promising activity as a selective serotonin reuptake inhibitor (SSRI) and a norepinephrine reuptake inhibitor (NRI). These properties make it a potential candidate for the treatment of mood disorders such as depression and anxiety. The compound's ability to modulate neurotransmitter levels in the brain without significant side effects is particularly noteworthy.

In addition to its antidepressant properties, tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory activity suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. The compound's low toxicity and high safety margin further support its development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no serious adverse events reported. The compound's favorable safety profile and preliminary evidence of efficacy have led to increased interest from pharmaceutical companies and researchers alike.

In conclusion, tert-butyl N-2-(2-amino-1,1-difluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2229090-38-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating mood disorders and inflammatory diseases make it an exciting area of research in medicinal chemistry. Ongoing clinical trials will provide further insights into its therapeutic potential, paving the way for its possible future use in clinical practice.